Cas no 77-39-4 (Cycrimine)
Cycrimine structure
Product Name:Cycrimine
Cycrimine Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinepropanol, a-cyclopentyl-a-phenyl-
- 1-cyclopentyl-1-phenyl-3-piperidin-1-ylpropan-1-ol
- 1-Cyclopentyl-1-phenyl-1-piperidino-propan-1-ol
- 1-cyclopentyl-1-phenyl-3-piperidin-1-yl-propan-1-ol
- 1-cyclopentyl-1-phenyl-3-piperidino-propan-1-ol
- Cicrimina
- Cicrimina [INN-Spanish]
- Cycriminum
- Cycriminum [INN-Latin]
- Pagitane
- CS-0078367
- 1-Phenyl-1-cyclopentyl-3-piperidino-1-propanol
- UNII-543567RFQQ
- DTXSID50861769
- 543567RFQQ
- EN300-18563603
- (+/-)-cycrimine
- 1-Cyclopentyl-1-phenyl-3-(1-piperidinyl)-1-propanol #
- DB00942
- cycrimine
- EINECS 201-024-6
- NS00041059
- 1-Piperidinepropanol, alpha-cyclopentyl-alpha-phenyl-
- 1-cyclopentyl-1-phenyl-3-(piperidin-1-yl)propan-1-ol
- (+-)-cycrimine
- CHEBI:59692
- CYCRIMINE [WHO-DD]
- HY-119918
- SCHEMBL249004
- 77-39-4
- 1-Piperidinepropanol, .alpha.-cyclopentyl-.alpha.-phenyl-
- L000920
- alpha-Cyclopentyl-alpha-phenyl-1-Piperidinepropanol
- .alpha.-Cyclopentyl-.alpha.-phenyl-1-piperidinepropanol
- NCGC00521081-01
- CYCRIMINE [INN]
- CHEMBL1201227
- SWRUZBWLEWHWRI-UHFFFAOYSA-N
- Cycrimine [INN:BAN]
- Q5199107
- Cycrimine
-
- Inchi: 1S/C19H29NO/c21-19(18-11-5-6-12-18,17-9-3-1-4-10-17)13-16-20-14-7-2-8-15-20/h1,3-4,9-10,18,21H,2,5-8,11-16H2
- InChI Key: SWRUZBWLEWHWRI-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)(CCN1CCCCC1)C1CCCC1
Computed Properties
- Exact Mass: 287.22500
- Monoisotopic Mass: 287.224915
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 23.5
Experimental Properties
- Color/Form: Solid
- Density: 1.1±0.1 g/cm3
- Melting Point: 112-113
- Boiling Point: 433.5±38.0 °C at 760 mmHg
- Flash Point: 205.7±25.4 °C
- Refractive Index: 1.554
- PSA: 23.47000
- LogP: 3.87830
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Cycrimine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Cycrimine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C991445-100mg |
Cycrimine |
77-39-4 | 100mg |
$ 187.00 | 2023-09-08 | ||
| TRC | C991445-250mg |
Cycrimine |
77-39-4 | 250mg |
$ 437.00 | 2023-09-08 | ||
| TRC | C991445-500mg |
Cycrimine |
77-39-4 | 500mg |
$ 719.00 | 2023-09-08 | ||
| Enamine | EN300-18563603-0.05g |
77-39-4 | 0.05g |
$2755.0 | 2023-09-18 | |||
| 1PlusChem | 1P0039WG-1mg |
1-Piperidinepropanol, a-cyclopentyl-a-phenyl- |
77-39-4 | 98% | 1mg |
$213.00 | 2024-04-21 | |
| 1PlusChem | 1P0039WG-5mg |
1-Piperidinepropanol, a-cyclopentyl-a-phenyl- |
77-39-4 | 98% | 5mg |
$471.00 | 2024-04-21 | |
| 1PlusChem | 1P0039WG-10mg |
1-Piperidinepropanol, a-cyclopentyl-a-phenyl- |
77-39-4 | 98% | 10mg |
$723.00 | 2024-04-21 | |
| A2B Chem LLC | AB52000-1mg |
1-Piperidinepropanol, a-cyclopentyl-a-phenyl- |
77-39-4 | 98% | 1mg |
$195.00 | 2024-04-19 | |
| A2B Chem LLC | AB52000-5mg |
1-Piperidinepropanol, a-cyclopentyl-a-phenyl- |
77-39-4 | 98% | 5mg |
$415.00 | 2024-04-19 | |
| A2B Chem LLC | AB52000-10mg |
1-Piperidinepropanol, a-cyclopentyl-a-phenyl- |
77-39-4 | 98% | 10mg |
$635.00 | 2024-04-19 |
Cycrimine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
77-39-4 (Cycrimine) Related Products
- 115-46-8(Azacyclonol)
- 144-11-6(Trihexylphenedyl)
- 511-45-5(1,1-Diphenyl-3-(piperidin-1-yl)propan-1-ol)
- 972-02-1(1,1-Diphenyl-4-(piperidin-1-yl)butan-1-ol)
- 40807-61-2(4-Phenylpiperidin-4-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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